Cas no 1258776-74-7 (N-(1-Cyanocyclobutyl)-2,3-dihydro-2-methyl-3-oxo-4H-1,4-benzoxazine-4-propanamide)

• Product Name: N-(1-Cyanocyclobutyl)-2,3-dihydro-2-methyl-3-oxo-4H-1,4-benzoxazine-4-propanamide
• CAS No: 1258776-74-7
• MF: C₁₇H₁₉N₃O₃
• MW: 313.351063966751
• CID: 5456326
• PubChem ID: 51102707
• Update Time: 2023-08-27

N-(1-Cyanocyclobutyl)-2,3-dihydro-2-methyl-3-oxo-4H-1,4-benzoxazine-4-propanamide Chemical and Physical Properties

Names and Identifiers

• EN300-26687998
• Z976575058
• N-(1-cyanocyclobutyl)-3-(2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-4-yl)propanamide
• AKOS034756244
• 1258776-74-7
• N-(1-cyanocyclobutyl)-3-(2-methyl-3-oxo-1,4-benzoxazin-4-yl)propanamide
• N-(1-Cyanocyclobutyl)-2,3-dihydro-2-methyl-3-oxo-4H-1,4-benzoxazine-4-propanamide

• Inchi： 1S/C17H19N3O3/c1-12-16(22)20(13-5-2-3-6-14(13)23-12)10-7-15(21)19-17(11-18)8-4-9-17/h2-3,5-6,12H,4,7-10H2,1H3,(H,19,21)
• InChI Key： KTORYEPLAABMES-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2N(CCC(NC2(C#N)CCC2)=O)C(=O)C1C

Computed Properties

• Exact Mass: 313.14264148g/mol
• Monoisotopic Mass: 313.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 82.4Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 661.8±55.0 °C(Predicted)
• pka: 12.49±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazinones